Cas no 2649066-65-7 (2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid)

• Product Name: 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid
• CAS No: 2649066-65-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6390376
• PubChem ID: 165517507
• Update Time: 2025-07-09

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid
• 2649066-65-7
• EN300-1500602
• 2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbutanoic acid

• Inchi： 1S/C27H32N2O5/c1-4-26(2,24(31)32)28-23(30)15-27(3,17-13-14-17)29-25(33)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： IKOUNZOCIHRAIG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(NC(C(=O)O)(C)CC)=O)C1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid

2-3-Cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic Acid

Introduction to the Compound

The compound 2-3-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid (CAS No: 2649066-65-7) is a complex organic molecule with significant potential in the fields of drug discovery and chemical synthesis. This compound is characterized by its intricate structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a butanamido side chain. The presence of these functional groups makes it highly versatile for various applications in organic chemistry and biochemistry.

Structural Analysis and Synthesis

The synthesis of this compound involves multiple steps, including the incorporation of the cyclopropyl group, which adds rigidity and unique electronic properties to the molecule. The Fmoc group, a widely used protecting group in peptide synthesis, ensures stability during reaction processes. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis.

Applications in Drug Discovery

This compound has garnered significant attention in the pharmaceutical industry due to its potential as a lead compound in drug discovery. Its structure allows for modulation of biological activity through strategic modifications of its functional groups. For instance, the Fmoc group can be removed under specific conditions, enabling the incorporation of this compound into larger biomolecules such as peptides or proteins.

Recent studies have highlighted its role in inhibiting key enzymes involved in metabolic pathways, making it a promising candidate for therapeutic interventions. Researchers have also explored its potential as a component in targeted drug delivery systems, where its structural features can be exploited to enhance bioavailability and reduce off-target effects.

Biochemical Properties and Research Findings

Investigations into the biochemical properties of this compound have revealed its ability to interact with various biological targets, including receptors and enzymes. Its cyclopropyl group contributes to its lipophilicity, enhancing its ability to cross cellular membranes. Additionally, the Fmoc group plays a crucial role in modulating the molecule's solubility and stability under physiological conditions.

Pioneering research has demonstrated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), suggesting its potential utility in treating conditions such as inflammation and neurodegenerative diseases. Furthermore, its role as an inhibitor of histone deacetylases (HDACs) has opened new avenues for epigenetic therapy.

Safety Considerations and Regulatory Compliance

As with any novel chemical entity, understanding the safety profile of 2-3-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid is paramount. Preclinical studies have indicated that it exhibits low toxicity at therapeutic concentrations, with minimal adverse effects on cellular viability and organ function.

To ensure regulatory compliance, thorough toxicological evaluations are being conducted to assess its long-term safety profile. These studies are critical for advancing this compound into clinical trials and eventual commercialization.

Future Directions and Conclusion

The future of 2-3-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid lies in its continued exploration as a versatile building block in organic synthesis and a promising lead compound in drug discovery. Ongoing research aims to uncover novel applications and optimize its properties for therapeutic use.

In conclusion, this compound represents a significant advancement in organic chemistry, offering exciting possibilities for innovation across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents and chemical entities.